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Compound of Interest

Compound Name: Hydroxyethyl disulfide

Cat. No.: B168008

Introduction

Hydroxyethyl disulfide, also known as 2,2'-dithiodiethanol, is an organosulfur compound with
the chemical formula C4H1002S2.[1] It is characterized by a disulfide bond (-S-S-) linking two
hydroxyethyl groups. This compound typically presents as a colorless to pale yellow viscous
liquid with a distinctive odor.[1] Its unique chemical structure, particularly the presence of a
reducible disulfide bond, has made it a compound of significant interest in various fields of
research and development, most notably in material science and the pharmaceutical industry.
For drug development professionals, the redox-responsive nature of the disulfide bridge offers
a powerful tool for creating targeted and controlled-release drug delivery systems. This guide
provides an in-depth overview of the properties, synthesis, and applications of hydroxyethyl
disulfide, with a focus on its relevance to researchers and scientists.

Physicochemical Properties

A summary of the key physicochemical properties of hydroxyethyl disulfide is presented in
the table below. This data is crucial for its application in experimental settings and for the
development of new materials and formulations.
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Property Value Source
Molecular Formula C4H1002S2 [1]
Molecular Weight 154.25 g/mol

CAS Number 1892-29-1 [1]
Appearance Colorless to pale yellow liquid [1]
Melting Point 25-27 °C

Boiling Point 158-163 °C at 3.5 mmHg

Density 1.261 g/mL at 25 °C

Refractive Index n20/D 1.57

Solubilit Soluble in water, ethanol,
olubility
acetone, and ether.

Synthesis of Hydroxyethyl Disulfide

Hydroxyethyl disulfide can be synthesized through the oxidation of 2-mercaptoethanol. A
common laboratory-scale protocol involves the use of hydrogen peroxide as the oxidizing
agent.

Experimental Protocol: Synthesis from 2-
Mercaptoethanol

This protocol details the synthesis of bis(2-hydroxyethyl) disulfide from 2-mercaptoethanol.

Materials:

2-Mercaptoethanol

Ethyl acetate

Sodium iodide (Nal)

Hydrogen peroxide (H202, 30%)
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Saturated sodium thiosulfate (Na2S203) solution
Brine

Anhydrous magnesium sulfate (MgS0O4)

50 mL round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Eluent: n-hexane:ethyl acetate (30:70 v/v)
Procedure:

To a 50 mL round-bottom flask, add 2-mercaptoethanol (1 mmol), ethyl acetate (5 mL), and
Nal (0.01 mmol).

While stirring, add 30% hydrogen peroxide (1 mmol) to the mixture.
Continue stirring the reaction mixture at room temperature for approximately 30 minutes.
After 30 minutes, quench the reaction by adding a saturated solution of Na2S203 (15 mL).

Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate
(3 x 30 mL).

Combine the organic phases and wash with brine (50 mL).
Dry the organic layer over anhydrous MgSOA4.

Filter the mixture to remove the drying agent and concentrate the filtrate using a rotary
evaporator.
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 Purify the resulting residue by silica gel column chromatography using a 30:70 (v/v) mixture
of n-hexane and ethyl acetate as the eluent to obtain pure bis(2-hydroxyethyl) disulfide.[2]

An alternative approach involves the electrocatalytic synthesis from substituted oxirane and
sodium bromide, which is presented as a more environmentally friendly method.[3]

Reactants

Sodium lodide (catalyst)

Reaction Conditions Product

Stirring at RT -
(30 mins) Hydroxyethyl Disulfide

Hydrogen Peroxide

2-Mercaptoethanol

Click to download full resolution via product page
Synthesis of Hydroxyethyl Disulfide from 2-Mercaptoethanol.

Applications in Research and Drug Development

Hydroxyethyl disulfide serves as a versatile molecule with a range of applications stemming
from its core chemical features.

Material Science and Polymer Chemistry

In material science, hydroxyethyl disulfide is utilized as a precursor for forming self-
assembled monolayers (SAMs) on gold surfaces, which have applications in corrosion
protection and sensors. It also functions as a crosslinking agent in the production of polymers
and as a chain extender in the synthesis of materials like waterborne self-healing polyurethane
for leather coatings.

Redox-Responsive Drug Delivery Systems

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.rsc.org/suppdata/c7/nj/c7nj02504a/c7nj02504a1.pdf
https://patents.google.com/patent/CN116607159A/en
https://www.benchchem.com/product/b168008?utm_src=pdf-body-img
https://www.benchchem.com/product/b168008?utm_src=pdf-body
https://www.benchchem.com/product/b168008?utm_src=pdf-body
https://www.benchchem.com/product/b168008?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A significant application of hydroxyethyl disulfide in the biomedical field is its use as a
building block for redox-responsive drug delivery systems.[4] The disulfide bond is relatively
stable in the bloodstream but can be readily cleaved in the reducing environment inside cells,
particularly cancer cells, which have a significantly higher concentration of glutathione (GSH).
[5] This differential stability allows for the targeted release of therapeutic agents at the site of
action, minimizing systemic toxicity.[5][6]

Hydroxyethyl disulfide can be incorporated into various drug delivery platforms, including:

e Prodrugs: Where a drug is chemically linked via a disulfide bond to another molecule,
rendering it inactive until the bond is cleaved.

o Polymer Micelles: Self-assembling nanostructures where the disulfide linkage can be part of
the polymer backbone or a crosslinker, leading to the disassembly of the micelle and drug
release in a reducing environment.[5]

e Hydrogels: Disulfide cross-linked hydrogels can be designed to degrade and release their
payload in response to reducing agents like GSH.

The general mechanism involves the thiol-disulfide exchange reaction, where intracellular
glutathione attacks the disulfide bond, leading to its cleavage and the release of the conjugated
drug.

Tumor Microenvironment (High GSH)

Glutathione (GSH)

Thiol-Disulfide Drug Release Cleaved Carrier

Exchange

Systemic Circulation (Low GSH)

Drug-SS-Carrier EPR Effect
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Workflow of a Redox-Responsive Drug Delivery System.
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Experimental Protocols Utilizing Disulfide
Chemistry

The principle of thiol-disulfide exchange is central to many experimental protocols in
biochemistry and drug development.

Protocol: In Vitro Drug Release from a Disulfide-Linked
Nanocarrier

This protocol provides a general framework for assessing the redox-responsive release of a
drug from a nanocarrier system that incorporates a disulfide linker derived from or analogous to
hydroxyethyl disulfide.

Materials:

Disulfide-linked drug-nanocarrier conjugate

Phosphate-buffered saline (PBS), pH 7.4

Reduced glutathione (GSH)

Dialysis membrane with an appropriate molecular weight cut-off (MWCO)

Shaking incubator or water bath at 37 °C

Analytical instrument for drug quantification (e.g., HPLC, UV-Vis spectrophotometer)

Procedure:

Prepare a solution of the disulfide-linked drug-nanocarrier conjugate in PBS (pH 7.4).
o Transfer a known volume of the solution into a dialysis bag.

e Place the dialysis bag in a larger volume of PBS (release medium) with and without a
physiologically relevant concentration of GSH (e.g., 10 mM to mimic the intracellular
reducing environment). A control without GSH is essential.

 Incubate the setup at 37 °C with gentle shaking.
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o At predetermined time intervals, withdraw an aliquot of the release medium and replace it
with an equal volume of fresh medium to maintain sink conditions.

e Quantify the concentration of the released drug in the collected aliquots using a suitable
analytical method.

o Calculate the cumulative percentage of drug release over time for both the GSH and control
conditions. A significantly higher release rate in the presence of GSH indicates a redox-
responsive release mechanism.

Safety and Handling

Hydroxyethyl disulfide is considered toxic if swallowed or in contact with skin and can cause
serious eye irritation.[7] It may also cause an allergic skin reaction and may lead to organ
damage through prolonged or repeated exposure.[7] Therefore, appropriate personal protective
equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this
compound. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

Hydroxyethyl disulfide is a valuable chemical entity with a growing portfolio of applications,
particularly in the realm of advanced materials and pharmaceutical sciences. Its straightforward
synthesis and, most importantly, the redox-sensitive nature of its disulfide bond, make it a key
component in the design of intelligent drug delivery systems. For researchers and drug
development professionals, understanding the chemistry and applications of hydroxyethyl
disulfide and the broader field of thiol-disulfide exchange is crucial for innovating in areas such
as targeted cancer therapy and controlled-release formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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